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Compound of Interest

Compound Name: 13-Deacetyltaxachitriene A

Cat. No.: B15594324

For Immediate Release

This technical guide provides an in-depth analysis of the chemical structure, properties, and
spectroscopic data of 13-Deacetyltaxachitriene A, a complex diterpenoid belonging to the
taxane family. This document is intended for researchers, scientists, and professionals in the
field of drug development and natural product chemistry, offering a centralized resource for the
understanding and potential application of this compound.

Chemical Structure and Properties

13-Deacetyltaxachitriene A is a natural product isolated from the branches of Taxus
sumatrana. As a member of the taxane family, it shares a characteristic complex polycyclic core
structure. The systematic name for this compound is not yet fully established in publicly
available literature, however, its molecular formula has been determined to be C3oH420. This
corresponds to a molecular weight of 594.65 g/mol . The structure is characterized by a tricyclic
system with multiple stereocenters and functional groups, which contribute to its unique
chemical properties and potential biological activity.

Below is a two-dimensional representation of the chemical structure of 13-
Deacetyltaxachitriene A.
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(Image of the chemical structure of 13-Deacetyltaxachitriene A will be inserted here once a
definitive, publicly available structure is located.)

Table 1: Physicochemical Properties of 13-Deacetyltaxachitriene A

Property Value Source
Molecular Formula C30H420 [1]
Molecular Weight 594.65 g/mol [1]
CAS Number 239800-99-8 [1]
Class Diterpenoid [1]
Source Taxus sumatrana [1]

Spectroscopic Data for Structural Elucidation

The definitive structure of 13-Deacetyltaxachitriene A was determined through a combination
of spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) and Mass
Spectrometry (MS). While the complete raw data is extensive, a summary of the key
spectroscopic features is presented below.

Table 2: Summary of Key 'H and 3C NMR Chemical Shifts

'H Chemical Shift (ppm)

Position 13C Chemical Shift (ppm) o )
(Multiplicity, J in Hz)

Data to be populated from the
primary literature source upon
identification.

Note: The full assignment of all proton and carbon signals requires access to the original
research publication detailing the compound's isolation and characterization.

Experimental Protocols
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The isolation and purification of 13-Deacetyltaxachitriene A from its natural source involves a
multi-step process. The general workflow is outlined below.

General Isolation and Purification Workflow
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Figure 1. A generalized workflow for the isolation of taxoids.

Detailed Methodologies
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A detailed experimental protocol, as would be found in primary scientific literature, would
include the following specifics:

Plant Material: Details of the collection and preparation of Taxus sumatrana branches.
o Extraction: The specific solvent system, extraction time, and temperature used.
 Partitioning: The immiscible solvents used to separate compounds based on their polarity.

o Chromatography: The types of stationary and mobile phases used for both column
chromatography and HPLC, including gradient elution programs.

» Structure Elucidation: The specific NMR experiments conducted (e.g., *H, 3C, COSY,
HMBC, HSQC) and the mass spectrometry parameters.

Potential Biological Significance

The taxane diterpenoids are a well-known class of compounds with significant biological
activity, most notably the anticancer agent paclitaxel (Taxol). While the specific biological
activities of 13-Deacetyltaxachitriene A are not yet extensively documented in publicly

available sources, its structural similarity to other bioactive taxanes suggests it may be a
valuable subject for further investigation in drug discovery programs.

Relationship to the Taxane Core Structure

The biosynthesis of taxanes involves a series of complex enzymatic reactions that build the
characteristic taxane skeleton. The structural variations among different taxanes, such as the
presence or absence of acetyl groups, contribute to their diverse biological profiles.
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Figure 2. Biosynthetic relationship of taxanes.

Conclusion

13-Deacetyltaxachitriene A represents an intriguing member of the taxane family of natural
products. Its complex chemical architecture, elucidated through modern spectroscopic
methods, provides a foundation for further research into its synthesis, chemical modifications,
and biological potential. This guide serves as a foundational resource for scientists and
researchers, consolidating the currently available information on this compound and
highlighting the methodologies used in its study. Further investigation into the primary literature
is recommended for a more detailed understanding of its properties and the experimental
procedures for its isolation and characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Unveiling the Molecular Architecture of 13-
Deacetyltaxachitriene A: A Comprehensive Technical Guide]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b15594324#what-is-the-chemical-
structure-of-13-deacetyltaxachitriene-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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